2,3,3-Trimethylbutane-2-peroxol

• CAS No.: 62696-04-2
• Molecular Formula: C7H16O2
• Molecular Weight: 132.20 g/mol
• IUPAC Name: 2-hydroperoxy-2,3,3-trimethylbutane
• InChI: InChI=1S/C7H16O2/c1-6(2,3)7(4,5)9-8/h8H,1-5H3
• InChI Key: NSQZOGMXDSPYGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(C)OO

Description

2,3,3-Trimethylbutane-2-peroxol is a useful research compound. Its molecular formula is C7H16O2 and its molecular weight is 132.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 300-ml four-necked flask equipped with a stirrer, thermometer and dropping funnel was charged with 73.7 g of a 50% hydrogen peroxide aqueous solution. Stirring was started, the flask was kept at a temperature below 20° C. by water cooling, and 51.7 g of 98% conc. sulfuric acid was added dropwise to form a mixed acid. While the flask was cooled at a temperature of 0° to 5° C. with an ice bath, with stirring, 40 ml of a dichloromethane solution containing 42.9 g of 1,1,2,2-tetramethylpropyl alcohol which was previously synthesized according to Journal of the American Chemical Society/89:7/Mar. 29, 1967, was slowly added dropwise. At the end of addition, stirring was continued for a further 2 hours. The reaction solution was washed with pure water until the organic layer became neutral. The organic layer was dried over anhydrous sodium sulfate and distilled of the solvent, yielding 47.4 g of 1,1,2,2-tetramethylpropylhydroperoxide having structural formula (2).